molecular formula C12H8BrF2NO3S B8411061 3-Bromo-4-(2,4-difluorophenoxy)benzenesulfonamide

3-Bromo-4-(2,4-difluorophenoxy)benzenesulfonamide

Cat. No.: B8411061
M. Wt: 364.16 g/mol
InChI Key: NCJUJOZKFWLFNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-4-(2,4-difluorophenoxy)benzenesulfonamide is a useful research compound. Its molecular formula is C12H8BrF2NO3S and its molecular weight is 364.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H8BrF2NO3S

Molecular Weight

364.16 g/mol

IUPAC Name

3-bromo-4-(2,4-difluorophenoxy)benzenesulfonamide

InChI

InChI=1S/C12H8BrF2NO3S/c13-9-6-8(20(16,17)18)2-4-11(9)19-12-3-1-7(14)5-10(12)15/h1-6H,(H2,16,17,18)

InChI Key

NCJUJOZKFWLFNP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)F)OC2=C(C=C(C=C2)S(=O)(=O)N)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-bromo-4-fluorobenzenesulfonamide (400 mg, 1.6 mmol) and 2,4-difluorophenol (228 mg, 1.76 mmol) in DMSO (16 ml) was treated with cesium carbonate (1 g, 3.2 mmol). The resulting mixture was heated to 120° C. for 20 min by microwave irridation (normal). The mixture was treated with water (100 ml) and extracted with EtOAc (3×50 ml). The combined organic extracts were washed with saturated bicarbonate solution (aq), dried over sodium sulfate, filtered and concentrated in vacuo to afford a tan solid. The solid was purified by silica gel chromatography (12 g ISCO, 30% EtOAc in hexanes 30 ml/min) to give the title compound (340 mg, 58%) as a tan solid LCMS (M−H)−=362.
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
228 mg
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
16 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two
Yield
58%

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